Cas no 118248-61-6 (3-(Benzylamino)-4-methylpentanoic acid)

• Product Name: 3-(Benzylamino)-4-methylpentanoic acid
• CAS No: 118248-61-6
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• MDL: MFCD18207311
• CID: 2894187
• PubChem ID: 23067153
• Update Time: 2025-07-21

3-(Benzylamino)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(benzylaMino)-4-Methylpentanoic acid
• 3-Benzylamino-4-methylpentanoic Acid
• Z1860347165
• EN300-233649
• CRGHGHLMEXVSAO-UHFFFAOYSA-N
• TEA24861
• CS-0441993
• F1911-3088
• AS-30947
• Pentanoic acid, 4-methyl-3-[(phenylmethyl)amino]-, (A+/-)-
• 3-(benzylamino)-4-methylpentanoicacid
• SCHEMBL4846816
• 118248-61-6
• AKOS023424222
• MFCD18207311
• 3-(Benzylamino)-4-methylpentanoic acid

• MDL： MFCD18207311
• Inchi： 1S/C13H19NO2/c1-10(2)12(8-13(15)16)14-9-11-6-4-3-5-7-11/h3-7,10,12,14H,8-9H2,1-2H3,(H,15,16)
• InChI Key： CRGHGHLMEXVSAO-UHFFFAOYSA-N
• SMILES： OC(CC(C(C)C)NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 221.141578849 g/mol
• Monoisotopic Mass: 221.141578849 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 49.3
• Molecular Weight: 221.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(Benzylamino)-4-methylpentanoic acid

Comprehensive Overview of 3-(Benzylamino)-4-methylpentanoic acid (CAS No. 118248-61-6): Properties, Applications, and Research Insights

3-(Benzylamino)-4-methylpentanoic acid (CAS 118248-61-6) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This branched-chain amino acid derivative combines a benzylamine moiety with a methyl-substituted pentanoic acid backbone, making it valuable for drug discovery and peptide synthesis. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in developing enzyme inhibitors and receptor modulators.

The compound's molecular formula C13H19NO2 and molecular weight 221.30 g/mol reflect its moderate lipophilicity, which is crucial for bioavailability studies. Recent publications highlight its utility in creating customized peptide analogs, with the benzyl group offering π-stacking capabilities for targeted interactions. In synthetic chemistry, its carboxylic acid and secondary amine functionalities enable diverse conjugation strategies, answering frequent search queries about "versatile amino acid derivatives" and "modified peptide synthesis".

Current market trends show growing demand for 3-(Benzylamino)-4-methylpentanoic acid in academic and industrial labs, particularly for structure-activity relationship (SAR) studies. Analytical techniques like HPLC and NMR confirm its high purity (>98%), addressing common quality concerns from researchers. The compound's stability under physiological pH conditions makes it suitable for in vitro biological assays, a hot topic in drug development forums.

From a regulatory perspective, 118248-61-6 is classified as a research chemical with no reported toxicity concerns at standard laboratory concentrations. This aligns with increasing searches for "safe synthetic intermediates" and "non-hazardous building blocks". Storage recommendations suggest keeping the material at 2-8°C in airtight containers, with particular attention to moisture sensitivity – a practical consideration frequently queried by first-time users.

Innovative applications are emerging in medicinal chemistry, where the compound's chiral center enables exploration of stereospecific effects. Recent patent literature describes its incorporation into GPCR-targeting compounds, reflecting industry interest in neuropharmaceutical development. These developments respond to trending searches about "next-generation drug scaffolds" while offering solutions for lead optimization challenges.

The synthesis of 3-(Benzylamino)-4-methylpentanoic acid typically involves reductive amination strategies, with optimized protocols now achieving yields above 85%. Process chemists frequently search for "efficient N-alkylation methods" and "green chemistry approaches" for such compounds – areas where recent advancements have significantly improved sustainability metrics. The compound's crystalline form facilitates purification, an important consideration for scale-up operations.

In biochemical contexts, the methyl group at the 4-position creates steric effects that influence molecular recognition – a property leveraged in allosteric modulator design. This addresses current research priorities in precision medicine, particularly for metabolic disorders. The compound's logP value (predicted ~2.1) makes it particularly interesting for blood-brain barrier penetration studies, a trending topic in neuropharmacology circles.

Quality control specifications for CAS 118248-61-6 typically require HPLC purity verification and residual solvent analysis, meeting stringent requirements for preclinical research applications. These standards respond to growing industry emphasis on reproducibility in chemical biology, a frequently searched concern among research teams validating new compounds.

The future research trajectory for 3-(Benzylamino)-4-methylpentanoic acid appears promising, with computational studies suggesting potential in fragment-based drug discovery. Its balanced polar surface area and molecular flexibility make it suitable for virtual screening libraries, aligning with AI-driven drug discovery trends. These applications answer emerging search queries about "computational chemistry building blocks" while supporting innovation in rational drug design methodologies.